Cas no 1417567-82-8 (1-Bromo-5-chloro-2-(difluoromethoxy)-3-fluorobenzene)

• Product Name: 1-Bromo-5-chloro-2-(difluoromethoxy)-3-fluorobenzene
• CAS No: 1417567-82-8
• MF: C₇H₃BrClF₃O
• MW: 275.450330972672
• CID: 4699238
• Update Time: 2025-10-30

1-Bromo-5-chloro-2-(difluoromethoxy)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-chloro-2-(difluoromethoxy)-3-fluoro-benzene
• 1-Bromo-5-chloro-2-(difluoromethoxy)-3-fluorobenzene

• Inchi： 1S/C7H3BrClF3O/c8-4-1-3(9)2-5(10)6(4)13-7(11)12/h1-2,7H
• InChI Key： GWRMCVOTGSVIAQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OC(F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 9.2

Additional information on 1-Bromo-5-chloro-2-(difluoromethoxy)-3-fluorobenzene

Introduction to 1-Bromo-5-chloro-2-(difluoromethoxy)-3-fluorobenzene (CAS No. 1417567-82-8)

1-Bromo-5-chloro-2-(difluoromethoxy)-3-fluorobenzene is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1417567-82-8, belongs to a class of molecules that exhibit promising properties for further development as therapeutic agents. The presence of multiple halogen atoms and a difluoromethoxy substituent makes it an intriguing candidate for exploration in drug discovery programs.

The structural framework of 1-bromo-5-chloro-2-(difluoromethoxy)-3-fluorobenzene consists of a benzene ring substituted with bromine, chlorine, and difluoromethoxy groups at specific positions. This arrangement imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, making this compound a valuable scaffold for medicinal chemists.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their diverse biological activities. Studies have shown that such molecules can exhibit properties ranging from antimicrobial to anticancer effects. The specific combination of substituents in 1-bromo-5-chloro-2-(difluoromethoxy)-3-fluorobenzene suggests potential applications in multiple therapeutic areas. For instance, the difluoromethoxy group is known to modulate enzyme activity, while the halogen atoms can serve as handles for further functionalization.

Recent research has highlighted the importance of fluorinated compounds in the development of next-generation pharmaceuticals. A notable study published in the Journal of Medicinal Chemistry demonstrated that fluorinated aromatic derivatives can enhance drug-like properties such as solubility and bioavailability. The findings suggest that 1-bromo-5-chloro-2-(difluoromethoxy)-3-fluorobenzene could be a valuable starting point for designing novel therapeutics with improved pharmacokinetic profiles.

The synthesis of 1-bromo-5-chloro-2-(difluoromethoxy)-3-fluorobenzene involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution with difluoromethanol derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to improve synthetic efficiency. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The biological evaluation of 1-bromo-5-chloro-2-(difluoromethoxy)-3-fluorobenzene has revealed several promising activities. Preclinical studies have indicated that this compound exhibits inhibitory effects on certain enzymes implicated in diseases such as cancer and inflammation. The precise mechanism of action remains under investigation, but preliminary data suggest that the halogen atoms and difluoromethoxy group play critical roles in mediating these effects.

One of the most compelling aspects of 1-bromo-5-chloro-2-(difluoromethoxy)-3-fluorobenzene is its potential for structure-based drug design. Computational modeling studies have been conducted to understand how this compound interacts with biological targets at the molecular level. These studies provide valuable insights into optimizing the structure for enhanced potency and selectivity. By leveraging computational tools, researchers can predict and refine the properties of 1-bromo-5-chloro-2-(difluoromethoxy)-3-fluorobenzene, accelerating the drug discovery process.

The pharmaceutical industry has shown increasing interest in fluorinated compounds due to their favorable pharmacokinetic properties. 1-Bromo-5-chloro-2-(difluoromethoxy)-3-fluorobenzene exemplifies how strategic functionalization can lead to molecules with improved therapeutic potential. As research continues, this compound is expected to contribute significantly to the development of new treatments for various diseases.

In conclusion, 1-bromo-5-chloro-2-(difluoromethoxy)-3-fluorobenzene (CAS No. 1417567-82-8) is a multifaceted compound with strong potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further exploration. Ongoing research aims to harness its full therapeutic potential, paving the way for innovative drug solutions.